Cas no 6946-85-6 (Benzene,(tripropoxymethyl)-)

• Product Name: Benzene,(tripropoxymethyl)-
• CAS No: 6946-85-6
• MF: C₁₆H₂₆O₃
• MW: 266.375845432281
• CID: 518949
• PubChem ID: 245418
• Update Time: 2025-04-19

Benzene,(tripropoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(tripropoxymethyl)-
• (Tripropoxymethyl)benzene
• tripropoxymethylbenzene
• AC1L6FTW
• AC1Q58RG
• AG-G-70443
• NSC57371
• Orthobenzoic acid, tripropyl ester
• SureCN6421037
• (Tripropoxymethyl)benzene #
• DTXSID30288713
• NSC-57371
• 6946-85-6
• NCIOpen2_002253
• SCHEMBL6421037
• HHQBZNIYNCLALC-UHFFFAOYSA-N

• Inchi： 1S/C16H26O3/c1-4-12-17-16(18-13-5-2,19-14-6-3)15-10-8-7-9-11-15/h7-11H,4-6,12-14H2,1-3H3
• InChI Key： HHQBZNIYNCLALC-UHFFFAOYSA-N
• SMILES： O(CCC)C(C1C=CC=CC=1)(OCCC)OCCC

Computed Properties

• Exact Mass: 266.18828
• Monoisotopic Mass: 266.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 309.3°C at 760 mmHg
• Flash Point: 120.4°C
• Refractive Index: 1.478
• PSA: 27.69
• LogP: 4.07670